Cas no 498583-09-8 (2-Butenoic acid, 3-amino-4,4,4-trifluoro-, ethyl ester)

• Product Name: 2-Butenoic acid, 3-amino-4,4,4-trifluoro-, ethyl ester
• CAS No: 498583-09-8
• MF: C₆H₈F₃NO₂
• MW: 183.128432273865
• MDL: MFCD00068195
• CID: 1003943
• Update Time: 2025-07-31

2-Butenoic acid, 3-amino-4,4,4-trifluoro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• (E)-Ethyl 3-aMino-4,4,4-trifluorocrotonate
• Ethyl 3-amino-4,4,4-trifluorocrotonate
• 2-Butenoic acid, 3-amino-4,4,4-trifluoro-, ethyl ester
• Ethyl (E)-3-Amino-4,4,4-trifluoro-2-butenoate
• Ethyl 3-amino-4,4,4-trifluoro-2-butenoate
• 4,4,4-trifluoro-3-amino-2-butenoic acid ethyl ester
• KSC490C5B
• NXVKRKUGIINGHD-UHFFFAOYSA-N
• TRA0074917
• ethyl 3-amino-4,4,4-trifluorobutenoate
• ethyl 4,4,4-trifluo

• MDL： MFCD00068195
• Inchi： 1S/C6H8F3NO2/c1-2-12-5(11)3-4(10)6(7,8)9/h3H,2,10H2,1H3/b4-3+
• InChI Key： NXVKRKUGIINGHD-ONEGZZNKSA-N
• SMILES： FC(/C(=C\C(=O)OCC)/N)(F)F

Computed Properties

• Exact Mass: 183.05074
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 198
• Topological Polar Surface Area: 52.3

Experimental Properties

• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters